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Compound of Interest

Compound Name: CLP290

Cat. No.: B606730 Get Quote

Introduction
CLP290 is a novel and orally bioavailable activator of the neuron-specific K-Cl cotransporter

KCC2. As a prodrug of CLP257, it has demonstrated potential in preclinical studies for the

treatment of various neurological disorders by restoring chloride homeostasis in neurons.[1]

Accurate and consistent preparation of CLP290 stock solutions is critical for reproducible

experimental outcomes in basic research and drug development. Dimethyl sulfoxide (DMSO) is

a common solvent for dissolving CLP290 for in vitro and in vivo studies due to its high

solubilizing capacity for organic molecules. This application note provides a detailed protocol

for the preparation, storage, and handling of CLP290 stock solutions in DMSO, intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
A comprehensive summary of the physicochemical properties and solubility of CLP290 is

presented in the table below for easy reference.
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Property Value Reference

Molecular Weight 404.46 g/mol [2]

Molecular Formula C₁₉H₂₁FN₄O₃S [2]

Appearance Off-white to yellow solid [2][3]

Solubility in DMSO
≥ 33.33 mg/mL (approx. 82.41

mM)
[2][3]

Purity (HPLC) ≥98%

CAS Number 1181083-81-7 [2]

Experimental Protocols
Materials and Equipment

CLP290 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
CLP290: While a specific Material Safety Data Sheet (MSDS) for CLP290 is not readily

available in the public domain, it is prudent to handle it as a potentially hazardous

compound. Avoid inhalation of dust and direct contact with skin and eyes.[4][5]

DMSO: DMSO is readily absorbed through the skin and can carry dissolved substances with

it. Therefore, always wear appropriate gloves and handle in a well-ventilated area.[4]
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Always work in a chemical fume hood when handling the powdered form of CLP290 and

preparing the stock solution.

Protocol for Preparing a 10 mM CLP290 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of CLP290 in DMSO.

Adjustments can be made based on the desired concentration and volume.

Calculations:

To prepare a 10 mM solution, you need to dissolve 0.01 moles of CLP290 per liter of

DMSO.

For 1 mL of a 10 mM solution, the required mass of CLP290 is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 404.46 g/mol = 4.0446 mg

Weighing CLP290:

Tare a sterile, amber microcentrifuge tube or a clear tube wrapped in aluminum foil on a

calibrated analytical balance.

Carefully weigh out approximately 4.05 mg of CLP290 powder into the tared tube. Record

the exact weight.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube containing the CLP290
powder. For an exact 10 mM solution, the volume of DMSO will depend on the precise

weight of CLP290. For example, if you weighed exactly 4.045 mg of CLP290, you would

add 1 mL of DMSO.

Close the tube tightly and vortex the solution for 1-2 minutes until the CLP290 is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used
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to aid dissolution if necessary.[2] Visually inspect the solution to ensure there are no

visible particles.

Storage and Handling:

For long-term storage, it is recommended to store the CLP290 stock solution at -80°C for

up to two years or at -20°C for up to one year.[2]

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes.

When preparing working solutions for cell culture or other aqueous-based assays, the final

concentration of DMSO should be kept low, typically below 0.5%, to avoid solvent-induced

cytotoxicity.[6][7] Always include a vehicle control (DMSO at the same final concentration

as in the experimental samples) in your experiments.

Visualization of Key Processes
CLP290 Stock Solution Preparation Workflow
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Caption: Workflow for preparing CLP290 stock solution in DMSO.

Signaling Pathway of CLP290 Action
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Caption: CLP290 enhances KCC2 function via phosphorylation.

Conclusion
The KCC2 activator, CLP290, holds significant promise for the study and potential treatment of

neurological disorders. The protocol outlined in this application note provides a standardized

method for the preparation of CLP290 stock solutions in DMSO, which is essential for obtaining
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reliable and reproducible results. By following these guidelines for preparation, storage, and

handling, researchers can ensure the integrity and efficacy of their CLP290 solutions in various

experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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